Cas no 1005306-95-5 (butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate)

• Product Name: butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate
• CAS No: 1005306-95-5
• MF: C₂₇H₂₄FN₃O₄
• MW: 473.4955701828
• CID: 5471601
• Update Time: 2025-10-13

butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[1-[(2-fluorophenyl)methyl]-1,2-dihydro-2-oxo-1,8-naphthyridin-3-yl]carbonyl]amino]-, butyl ester
• butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate

• Inchi： 1S/C27H24FN3O4/c1-2-3-15-35-27(34)18-10-12-21(13-11-18)30-25(32)22-16-19-8-6-14-29-24(19)31(26(22)33)17-20-7-4-5-9-23(20)28/h4-14,16H,2-3,15,17H2,1H3,(H,30,32)
• InChI Key： AIGGFGMDVXGVEV-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(NC(C2=CC3C(N(CC4=CC=CC=C4F)C2=O)=NC=CC=3)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate

Research Brief on Butyl 4-{1-[(2-Fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate (CAS: 1005306-95-5)

Butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate (CAS: 1005306-95-5) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications in oncology and inflammatory diseases. This compound belongs to the 1,8-naphthyridine class, which is known for its diverse biological activities, including kinase inhibition and modulation of key signaling pathways. The presence of the 2-fluorophenylmethyl group and the butyl ester moiety enhances its pharmacokinetic properties, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its potent inhibitory effects on specific kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate exhibits nanomolar affinity for certain tyrosine kinases, which are often dysregulated in cancer. The compound's ability to selectively target these kinases while sparing normal cells highlights its potential as a targeted therapy with reduced off-target effects.

Another area of interest is the compound's role in modulating inflammatory responses. Preclinical studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. A 2022 study in Biochemical Pharmacology reported that the compound's anti-inflammatory effects are mediated through the inhibition of NF-κB signaling, a key pathway in immune regulation.

The synthesis and optimization of butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved solubility and bioavailability. For example, a 2023 patent application disclosed a novel synthetic route that enhances the yield and purity of the compound, facilitating its scale-up for clinical trials. These developments underscore the compound's potential as a lead candidate for further pharmaceutical development.

Despite these promising findings, challenges remain in the clinical translation of butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is exploring the compound's pharmacokinetics and pharmacodynamics in animal models, with the aim of advancing it to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, butyl 4-{1-[(2-fluorophenyl)methyl]-2-oxo-1,2-dihydro-1,8-naphthyridine-3-amido}benzoate represents a promising therapeutic agent with dual applications in oncology and inflammation. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its drug-like properties and evaluating its efficacy in clinical settings, paving the way for its potential approval as a novel treatment option.